Cas no 1872212-05-9 (ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate)

• Product Name: ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate
• CAS No: 1872212-05-9
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5908002
• PubChem ID: 165786955
• Update Time: 2025-05-25

ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1168378
• ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate
• 1872212-05-9

• Inchi： 1S/C7H11N3O3/c1-3-13-7(12)5(11)6-8-4-9-10(6)2/h4-5,11H,3H2,1-2H3
• InChI Key： AERBBMFAOKBNAM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=NC=NN1C)O)=O

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.2Ų

Additional information on ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate

Professional Introduction to Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate (CAS No. 1872212-05-9)

Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate, with the CAS number 1872212-05-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The presence of a hydroxy group and a 1-methyl-1H-1,2,4-triazole moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate molecule exhibits a high degree of functional diversity, which is attributed to its dual functionality—the hydroxyl group and the triazole ring. The hydroxyl group can participate in hydrogen bonding interactions, making it a valuable component in the design of molecules that require specific binding affinities. On the other hand, the 1-methyl-1H-1,2,4-triazole ring is known for its stability and ability to engage in various chemical reactions, including nucleophilic substitution and condensation reactions.

In recent years, there has been a growing interest in the development of new compounds that can modulate biological pathways associated with inflammation and immune response. The Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate has shown promise in preliminary studies as a potential modulator of these pathways. Its ability to interact with biological targets such as enzymes and receptors suggests that it could be used to develop drugs that have therapeutic effects on conditions like arthritis and autoimmune diseases.

One of the most exciting aspects of this compound is its potential application in the synthesis of antiviral agents. The structural features of Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate make it an excellent candidate for designing molecules that can inhibit viral replication. Recent studies have indicated that compounds with similar structural motifs can interfere with viral protease activity, thereby preventing the virus from replicating within host cells. This finding opens up new avenues for the development of antiviral therapies that are effective against a wide range of viruses.

The synthesis of Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate involves several key steps that highlight its complexity and the sophistication required in modern organic synthesis. The reaction sequence typically begins with the preparation of a precursor molecule that contains both the hydroxyl and triazole functional groups. This precursor is then subjected to various chemical transformations, including esterification and cyclization reactions, to yield the final product.

The esterification step is particularly critical as it determines the solubility and reactivity of the compound. The use of ethanol as the esterifying agent not only provides a convenient route to ethyl esters but also enhances the overall yield of the reaction. Additionally, the presence of the triazole ring requires careful control over reaction conditions to prevent unwanted side reactions that could compromise the integrity of the molecule.

In terms of applications, Ethyl 2-hydroxy-2-(1-methyl-1H-1,2,4-triazol-5-yl)acetate has found utility in several areas beyond pharmaceuticals. For instance, it can be used as a building block in materials science for designing polymers and coatings with enhanced mechanical properties. Its ability to form stable hydrogen bonds also makes it suitable for use in adhesives and sealants where strong intermolecular interactions are required.

The compound's potential in agricultural applications is also noteworthy. By serving as an intermediate in the synthesis of agrochemicals such as herbicides and fungicides, Ethyl 2-hydroxy-2-(1-methyl-H-imidazolium bromide) acetate contributes to improving crop yields and protecting plants from pests and diseases. This aligns with global efforts to develop sustainable agricultural practices that enhance food security without compromising environmental integrity.

Ongoing research into Ethyl 3-hydroxypropionate continues to uncover new possibilities for its application in drug discovery and industrial processes. Advances in computational chemistry have enabled researchers to predict more accurately how this compound will behave in different environments, facilitating faster development cycles for new products.

The future prospects for this compound are bright, with ongoing studies exploring its role in developing next-generation therapeutics. By leveraging its unique structural features, scientists aim to create innovative treatments for a variety of diseases while minimizing side effects associated with traditional medications.